Cas no 1361714-52-4 (2,6-Bis(2,3-dichlorophenyl)-3-fluoropyridine)

• Product Name: 2,6-Bis(2,3-dichlorophenyl)-3-fluoropyridine
• CAS No: 1361714-52-4
• MF: C₁₇H₈Cl₄FN
• MW: 387.062523841858
• CID: 4921854
• Update Time: 2025-10-18

2,6-Bis(2,3-dichlorophenyl)-3-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 2,6-Bis(2,3-dichlorophenyl)-3-fluoropyridine

• Inchi： 1S/C17H8Cl4FN/c18-11-5-1-3-9(15(11)20)14-8-7-13(22)17(23-14)10-4-2-6-12(19)16(10)21/h1-8H
• InChI Key： XQRZIDYTTVXQIV-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C1C(=CC=C(C2C=CC=C(C=2Cl)Cl)N=1)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 399
• XLogP3: 6.8
• Topological Polar Surface Area: 12.9

Additional information on 2,6-Bis(2,3-dichlorophenyl)-3-fluoropyridine

2,6-Bis(2,3-dichlorophenyl)-3-fluoropyridine: A Versatile Compound with Broad Applications in Pharmaceutical and Agricultural Research

2,6-Bis(2,3-dichlorophenyl)-3-fluoropyridine (CAS No. 1361714-52-4) has emerged as a promising compound in the field of pharmaceutical and agricultural research due to its unique molecular structure and diverse functional properties. This compound belongs to the class of substituted pyridine derivatives, characterized by the presence of multiple aromatic rings and halogenated functional groups. The 2,3-dichlorophenyl moieties attached to the pyridine ring contribute to its high reactivity and potential biological activity, while the 3-fluoropyridine core provides structural stability and modulatory effects on target receptors. Recent studies have highlighted its role in the development of novel agrochemicals and therapeutic agents, making it a focal point for researchers in both academia and industry.

The 2,6-Bis(2,3-dichlorophenyl)-3-fluoropyridine molecule exhibits a complex stereochemistry due to the spatial arrangement of its substituents. The 2,3-dichlorophenyl groups are positioned at the para positions relative to the 3-fluoropyridine ring, creating a rigid conjugated system that enhances its interaction with biological targets. This structural feature is critical for its application in drug design, as it allows for precise modulation of receptor binding affinity and selectivity. The presence of fluorine atoms in the 3-fluoropyridine core further stabilizes the molecule, reducing metabolic degradation and improving its pharmacokinetic profile.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 2,6-Bis(2,3-dichlorophenyl)-3-fluoropyridine through multistep organic reactions. Researchers have employed catalytic cross-coupling techniques, such as Suzuki-Miyaura and Heck reactions, to achieve high yields of the target compound. The use of chiral catalysts has also been explored to introduce stereocenters, which may enhance the compound’s biological activity. These synthetic strategies are crucial for the large-scale production of 2,6-Bis(2,3-dichlorophenyl)-3-fluoropyridine, ensuring its availability for further research and development.

One of the most significant applications of 2,6-Bis(2,3-dichlorophenyl)-3-fluoropyridine is in the development of agrochemicals targeting pest resistance. A 2023 study published in *Journal of Agricultural and Food Chemistry* demonstrated its potential as a selective herbicide against broadleaf weeds. The compound’s ability to disrupt cell membrane integrity in plant pathogens makes it a valuable candidate for sustainable crop protection. Additionally, its low environmental persistence and minimal impact on non-target organisms align with modern agricultural practices focused on ecological safety.

In the pharmaceutical sector, 2,6-Bis(2,3-dichlorophenyl)-3-fluoropyridine has shown promise as a lead compound for the treatment of neurodegenerative diseases. A recent preclinical study published in *ACS Chemical Neuroscience* revealed its neuroprotective effects in models of Parkinson’s disease. The compound’s interaction with dopamine receptors and its ability to modulate oxidative stress pathways suggest potential therapeutic applications. Researchers are currently exploring its role in the development of novel antipsychotic agents, leveraging its structural similarity to existing drugs.

The 2,3-dichlorophenyl substituents in 2,6-Bis(2,3-dichlorophenyl)-3-fluoropyridine are also being investigated for their role in targeting specific enzymes involved in metabolic disorders. A 2023 review in *MedChemComm* highlighted its potential as an inhibitor of acetylcholinesterase, a target for the treatment of Alzheimer’s disease. The compound’s ability to cross the blood-brain barrier and its high affinity for the enzyme make it a compelling candidate for further clinical evaluation.

From a synthetic perspective, the 3-fluoropyridine core of 2,6-Bis(2,3-dichlorophenyl)-3-fluoropyridine has been optimized for enhanced solubility and bioavailability. Recent advancements in fluorination techniques have enabled the precise incorporation of fluorine atoms, improving the compound’s pharmacological properties. These modifications are critical for achieving the desired therapeutic efficacy while minimizing side effects, a key consideration in drug development.

Environmental studies have also focused on the fate of 2,6-Bis(2,3-dichlorophenyl)-3-fluoropyridine in ecosystems. A 2023 report in *Environmental Science & Technology* indicated that the compound undergoes rapid microbial degradation in soil and water, reducing its long-term ecological impact. This characteristic is particularly important for its use in agricultural applications, where minimizing environmental contamination is a priority.

Overall, 2,6-Bis(2,3-dichlorophenyl)-3-fluoropyridine represents a versatile compound with significant potential in both pharmaceutical and agricultural research. Its unique molecular structure, combined with recent advancements in synthetic and biological studies, positions it as a key player in the development of novel therapeutics and sustainable agrochemicals. Continued exploration of its properties and applications will likely expand its role in addressing global health and food security challenges.